Cas no 36889-13-1 (L-Ornithine,N5-(1-iminoethyl)-)

L-Ornithine, N5-(1-iminoethyl)-, is a modified derivative of the amino acid L-ornithine, featuring an iminoethyl group at the N5 position. This structural modification enhances its role as a precursor in biochemical pathways, particularly in the synthesis of nitric oxide (NO) and polyamines, which are critical for cellular signaling and proliferation. The compound exhibits improved stability and bioavailability compared to unmodified L-ornithine, making it valuable in research applications involving metabolic studies, enzyme inhibition, and cardiovascular or immune system investigations. Its specificity and reactivity also render it useful in probing arginase and nitric oxide synthase activity, offering insights into related physiological and pathological processes.
L-Ornithine,N5-(1-iminoethyl)- structure
36889-13-1 structure
Product Name:L-Ornithine,N5-(1-iminoethyl)-
CAS No:36889-13-1
MF:C7H15N3O2
MW:173.212901353836
MDL:MFCD00153817
CID:307967
PubChem ID:107984
Update Time:2025-05-27

L-Ornithine,N5-(1-iminoethyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Ornithine,N5-(1-iminoethyl)-
    • L-N5-(1-Iminoethyl)-ornithine dihydrochloride
    • L-NIO (hydrochloride)
    • L-NIO dihydrochloride,N5-(1-Iminoethyl)-L-ornithinedihydrochloride
    • L-NIO
    • L-NIO DIHYDROCHLORIDE
    • L-NIO,2HCL
    • L-NIO.2HCl
    • N(G)-Iminoethylornithine
    • BDBM50072297
    • CHEMBL11471
    • Tocris-0546
    • N5-(1-Iminoethyl)-L-ornithine
    • NCGC00015568-01
    • 5-[(1-Iminoethyl)amino]-2-aminopentanoic acid
    • BDBM152697
    • (S)-5-Acetimidamido-2-aminopentanoic acid (4, L-NIO)
    • l-n5-(1-iminoethyl)-ornithine
    • CCG-204768
    • HSCI1_000259
    • L-N5-(1-Iminoethyl)ornithine hydrochloride
    • NCGC00024644-01
    • DTXSID50958082
    • L-N5-(1-Iminoethyl)ornithine
    • 5-Acetimidoylamino-2-(S)-amino-pentanoic acid
    • n5-iminoethyl-l-ornithine
    • N~5~-[(1E)-ethanimidoyl]-L-ornithine
    • (2S)-2-amino-5-(1-aminoethylideneamino)pentanoic acid
    • CS-0067750
    • DB03305
    • Lopac0_000683
    • L-NIO, 12
    • UYZFAUAYFLEHRC-LURJTMIESA-N
    • ILO
    • (S)-5-Acetimidoylamino-2-amino-pent
    • SCHEMBL1569333
    • CHEBI:192723
    • Lopac-I-8768
    • XQ6P9GL3YT
    • Ndelta-(Iminoethyl)-L-ornithine
    • HY-100986B
    • (S)-5-Acetimidoylamino-2-amino-pentanoic acid
    • NS00068762
    • UNII-XQ6P9GL3YT
    • (2S)-2-amino-5-[(1-aminoethylidene)amino]pentanoic acid
    • L-NIO HCl
    • 36889-13-1
    • H-L-Nio-OH
    • L-Ornithine, N5-(1-iminoethyl)-
    • MDL: MFCD00153817
    • Inchi: 1S/C7H15N3O2/c1-5(8)10-4-2-3-6(9)7(11)12/h6H,2-4,9H2,1H3,(H2,8,10)(H,11,12)/t6-/m0/s1
    • InChI Key: UYZFAUAYFLEHRC-LURJTMIESA-N
    • SMILES: OC([C@H](CCC/N=C(\C)/N)N)=O

Computed Properties

  • Exact Mass: 173.11600
  • Monoisotopic Mass: 173.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • XLogP3: -3
  • Topological Polar Surface Area: 18

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 225-226°C
  • PSA: 99.20000
  • LogP: 0.95620
  • Solubility: Not available

L-Ornithine,N5-(1-iminoethyl)- Security Information

L-Ornithine,N5-(1-iminoethyl)- Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Ornithine,N5-(1-iminoethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci4804-5mg
L-NIO (hydrochloride)
36889-13-1 98%
5mg
¥176.00 2023-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci4804-10mg
L-NIO (hydrochloride)
36889-13-1 98%
10mg
¥352.00 2023-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci4804-50mg
L-NIO (hydrochloride)
36889-13-1 98%
50mg
¥1352.00 2023-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci4804-100mg
L-NIO (hydrochloride)
36889-13-1 98%
100mg
¥2290.00 2023-09-10
Cooke Chemical
LN4359249-50mg
L-NIO(hydrochloride)
36889-13-1 ≥98%
50mg
RMB 1592.00 2025-02-21
Cooke Chemical
LN4359249-100mg
L-NIO(hydrochloride)
36889-13-1 ≥98%
100mg
RMB 2784.00 2025-02-21
SHENG KE LU SI SHENG WU JI SHU
sc-361229-10mg
L-NIO dihydrochloride,
36889-13-1 ≥95%
10mg
¥444.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-361229A-50mg
L-NIO dihydrochloride,
36889-13-1 ≥95%
50mg
¥1542.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-361229-10 mg
L-NIO dihydrochloride,
36889-13-1 ≥95%
10mg
¥444.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-361229A-50 mg
L-NIO dihydrochloride,
36889-13-1 ≥95%
50mg
¥1,542.00 2023-07-10

L-Ornithine,N5-(1-iminoethyl)- Related Literature

Additional information on L-Ornithine,N5-(1-iminoethyl)-

Recent Advances in the Study of L-Ornithine,N5-(1-iminoethyl)- (CAS: 36889-13-1) in Chemical Biology and Medicine

L-Ornithine,N5-(1-iminoethyl)- (CAS: 36889-13-1), also known as L-NIO, is a derivative of the amino acid ornithine and has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. This compound is particularly notable for its role as a selective inhibitor of nitric oxide synthase (NOS), an enzyme critical in the production of nitric oxide (NO), a key signaling molecule involved in various physiological and pathological processes. The unique chemical structure of L-NIO, characterized by the iminoethyl modification at the N5 position of ornithine, confers its inhibitory properties, making it a valuable tool in both basic research and therapeutic development.

Recent studies have focused on elucidating the molecular mechanisms underlying the inhibitory effects of L-NIO on NOS isoforms, including neuronal NOS (nNOS), inducible NOS (iNOS), and endothelial NOS (eNOS). Research has demonstrated that L-NIO exhibits a higher selectivity for nNOS compared to other isoforms, which is of particular interest in the context of neurological disorders. For instance, a 2023 study published in the Journal of Neurochemistry revealed that L-NIO effectively attenuates neuroinflammation and oxidative stress in a mouse model of Parkinson's disease by selectively inhibiting nNOS activity. These findings suggest that L-NIO could serve as a promising therapeutic agent for neurodegenerative diseases.

In addition to its neurological applications, L-NIO has been investigated for its potential in cardiovascular research. A 2022 study in Cardiovascular Research highlighted the compound's ability to modulate vascular tone by selectively inhibiting eNOS, thereby offering insights into the treatment of hypertension and other vascular disorders. Furthermore, the compound's role in cancer biology has been explored, with recent evidence indicating that L-NIO may inhibit tumor angiogenesis by targeting iNOS activity in tumor-associated macrophages. This multi-faceted functionality underscores the versatility of L-NIO as a research tool and therapeutic candidate.

The synthesis and optimization of L-NIO derivatives have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more potent and selective analogs, as reported in a 2023 article in Bioorganic & Medicinal Chemistry Letters. These analogs exhibit improved pharmacokinetic properties, such as enhanced bioavailability and reduced off-target effects, which are critical for translational applications. Computational modeling and structure-activity relationship (SAR) studies have further contributed to the rational design of these derivatives, paving the way for their potential use in clinical settings.

Despite these promising developments, challenges remain in the clinical translation of L-NIO and its derivatives. Issues such as drug delivery, tissue specificity, and long-term safety need to be addressed through rigorous preclinical and clinical studies. Nevertheless, the growing body of research on L-Ornithine,N5-(1-iminoethyl)- (CAS: 36889-13-1) underscores its significant potential in advancing our understanding of NOS biology and its therapeutic applications. Future studies are expected to further explore its mechanisms of action and expand its utility in treating a wide range of diseases.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent